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(3R,4R,5R)-3-(1-Ethylpropoxy)-4-hydroxy-5-[(methylsulfonyl)oxy]-1-cyclohexene-1-carboxylic Acid Ethyl Ester (3R,4R,5R)-3-(1-Ethylpropoxy)-4-hydroxy-5-[(methylsulfonyl)oxy]-1-cyclohexene-1-carboxylic Acid Ethyl Ester
Brand Name: Vulcanchem
CAS No.: 204254-92-2
VCID: VC21126864
InChI: InChI=1S/C15H26O7S/c1-5-11(6-2)21-12-8-10(15(17)20-7-3)9-13(14(12)16)22-23(4,18)19/h8,11-14,16H,5-7,9H2,1-4H3/t12-,13-,14-/m1/s1
SMILES: CCC(CC)OC1C=C(CC(C1O)OS(=O)(=O)C)C(=O)OCC
Molecular Formula: C15H26O7S
Molecular Weight: 350.4 g/mol

(3R,4R,5R)-3-(1-Ethylpropoxy)-4-hydroxy-5-[(methylsulfonyl)oxy]-1-cyclohexene-1-carboxylic Acid Ethyl Ester

CAS No.: 204254-92-2

Cat. No.: VC21126864

Molecular Formula: C15H26O7S

Molecular Weight: 350.4 g/mol

* For research use only. Not for human or veterinary use.

(3R,4R,5R)-3-(1-Ethylpropoxy)-4-hydroxy-5-[(methylsulfonyl)oxy]-1-cyclohexene-1-carboxylic Acid Ethyl Ester - 204254-92-2

Specification

CAS No. 204254-92-2
Molecular Formula C15H26O7S
Molecular Weight 350.4 g/mol
IUPAC Name ethyl (3R,4R,5R)-4-hydroxy-5-methylsulfonyloxy-3-pentan-3-yloxycyclohexene-1-carboxylate
Standard InChI InChI=1S/C15H26O7S/c1-5-11(6-2)21-12-8-10(15(17)20-7-3)9-13(14(12)16)22-23(4,18)19/h8,11-14,16H,5-7,9H2,1-4H3/t12-,13-,14-/m1/s1
Standard InChI Key XZBIOECQKNRLEH-MGPQQGTHSA-N
Isomeric SMILES CCC(CC)O[C@@H]1C=C(C[C@H]([C@@H]1O)OS(=O)(=O)C)C(=O)OCC
SMILES CCC(CC)OC1C=C(CC(C1O)OS(=O)(=O)C)C(=O)OCC
Canonical SMILES CCC(CC)OC1C=C(CC(C1O)OS(=O)(=O)C)C(=O)OCC

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